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Compound of Interest

Compound Name: CEP-11981 tosylate

Cat. No.: B1683798

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to the
Cross-Reactivity of the Mixed Lineage Kinase Inhibitor, CEP-11981.

CEP-11981 tosylate, whose active compound is CEP-1347, is a potent, ATP-competitive
inhibitor of the Mixed Lineage Kinase (MLK) family.[1][2] Developed initially for its
neuroprotective properties in neurodegenerative diseases like Parkinson's, its mechanism
centers on the inhibition of the c-Jun N-terminal Kinase (JNK) signaling pathway.[2][3][4][5]
While lauded for its high potency against the MLK family, a critical aspect for its application as a
research tool and therapeutic candidate is its selectivity—its potential for off-target effects
through cross-reactivity with other kinases.

This guide provides a comparative analysis of the kinase inhibition profile of CEP-1347,
summarizing its activity against its primary targets and exploring available data on its broader
selectivity. While a comprehensive public kinome scan profiling CEP-1347 against hundreds of
kinases is not readily available, existing data confirms its potent and relatively specific inhibition
of the MLK family.

Quantitative Analysis: Inhibitor Potency

The inhibitory activity of CEP-1347 has been quantified against its primary targets, the Mixed
Lineage Kinases. The half-maximal inhibitory concentration (ICso) values demonstrate potent
inhibition in the low nanomolar range.
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Kinase Target Alternative Name ICs0 (NM) Family

MLK1 MAP3K9 38-61 MAPKKK
MLK2 MAP3K10 51-82 MAPKKK
MLK3 MAP3K11 23 -39 MAPKKK

Table 1: Potency of CEP-1347 against primary Mixed Lineage Kinase (MLK) targets. Data
represents the range of reported ICso values from in vitro biochemical assays.[6][7]

It is noted that CEP-1347 acts as a relatively broad-spectrum kinase inhibitor, though specific
quantitative data on its off-target inhibition across the kinome is limited in publicly accessible
literature.[8] The compound has been described as selective because it does not inhibit INK1
activation in cells induced by kinases independent of the MLK cascade.[2][9][10]

Signaling Pathway Context

CEP-1347 exerts its biological effect by inhibiting MLKs, which are key upstream activators of
the JNK signaling cascade. This pathway is a critical regulator of cellular responses to stress,
including apoptosis, inflammation, and neuronal degeneration. By inhibiting MLKs, CEP-1347
effectively blocks the phosphorylation cascade that leads to the activation of JINK and its
downstream targets, such as the transcription factor c-Jun.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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